N-[(1R)-1-(3-methoxyphenyl)ethyl]-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(1R)-1-(3-methoxyphenyl)ethyl]-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H20N2O2S/c1-4-6-15-18-14(10-21-15)16(19)17-11(2)12-7-5-8-13(9-12)20-3/h5,7-11H,4,6H2,1-3H3,(H,17,19)/t11-/m1/s1
• InChI Key: MAKADXHCTOTNHJ-LLVKDONJSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NC(C)C2=CC(=CC=C2)OC
• Isomeric SMILES: CCCC1=NC(=CS1)C(=O)N[C@H](C)C2=CC(=CC=C2)OC
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-[(1R)-1-(3-methoxyphenyl)ethyl]-2-propyl-1,3-thiazole-4-carboxamide is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of heterocyclic compounds. Its structure comprises multiple functional groups, making it a versatile molecule for various chemical reactions and studies.

Synthesis Analysis

The synthesis of related thiazole and imidazole compounds involves interactions of different precursors at specific conditions. For example, Mohamed (2021) and Bhaskar et al. (2019) discuss the synthesis of similar compounds using different arylidinemalononitrile derivatives and employing one-pot reductive cyclization techniques, respectively (Mohamed, 2021); (Bhaskar et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various spectroscopic techniques. Köysal et al. (2005) and Kumara et al. (2018) provide insights into the molecular structure of N-substituted pyrazoline and pyrazole derivatives, respectively, using X-ray diffraction and spectroscopic data (Köysal et al., 2005); (Kumara et al., 2018).

Chemical Reactions and Properties

The reactivity of similar thiazole compounds can involve various electrophilic and nucleophilic reactions. The studies by Mohamed (2014) and Ikemoto et al. (2005) demonstrate the versatility of these compounds in chemical reactions, highlighting their potential for forming diverse derivatives (Mohamed, 2014); (Ikemoto et al., 2005).

Physical Properties Analysis

The physical properties of similar compounds are often characterized by their crystalline structure and thermal stability. Doreswamy et al. (2009) and Noolvi et al. (2016) describe the crystallization in different systems and evaluate the thermal properties of related thiazole derivatives (Doreswamy et al., 2009); (Noolvi et al., 2016).

Chemical Properties Analysis

The chemical properties of thiazole derivatives like N-[(1R)-1-(3-methoxyphenyl)ethyl]-2-propyl-1,3-thiazole-4-carboxamide can be diverse, depending on the substituents and reaction conditions. Katoch-Rouse and Horti (2003) and Yeong et al. (2018) provide insights into the reactivity and stability of similar compounds, highlighting their potential in various chemical contexts (Katoch-Rouse and Horti, 2003); (Yeong et al., 2018).